Cas no 893993-78-7 (3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine)

• Product Name: 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine
• CAS No: 893993-78-7
• MF: C₁₇H₁₅N₃S
• MW: 293.386101961136
• CID: 5512035
• PubChem ID: 7207307
• Update Time: 2025-06-22

3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS024620197
• 3-[(3-methylphenyl)methylsulfanyl]-6-pyridin-4-ylpyridazine
• 3-{[(3-methylphenyl)methyl]sulfanyl}-6-(pyridin-4-yl)pyridazine
• 3-((3-methylbenzyl)thio)-6-(pyridin-4-yl)pyridazine
• F2005-0012
• 893993-78-7
• 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

• Inchi： 1S/C17H15N3S/c1-13-3-2-4-14(11-13)12-21-17-6-5-16(19-20-17)15-7-9-18-10-8-15/h2-11H,12H2,1H3
• InChI Key： YHWMGKWKWBVTFE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CN=CC=2)N=N1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 293.09866866g/mol
• Monoisotopic Mass: 293.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64Ų

Additional information on 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine

3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine: A Comprehensive Overview of CAS No. 893993-78-7

3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine, with the CAS number 893993-78-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this molecule, including the methylphenyl and pyridin-4-yl substituents, contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine involves several steps, typically starting from readily available starting materials. One common approach is to use a Suzuki coupling reaction to introduce the pyridin-4-yl group, followed by a sulfuration step to incorporate the methylsulfanyl moiety. The precise conditions and reagents used in these reactions can significantly influence the yield and purity of the final product, making optimization a critical aspect of its synthesis.

In recent years, there has been a growing interest in the biological activities of pyridazines, particularly their potential as therapeutic agents. Studies have shown that compounds like 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine exhibit a range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

The anti-cancer properties of 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine have also been extensively studied. In vitro and in vivo experiments have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its anti-inflammatory and anti-cancer activities, 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine has also shown promise in neuroprotective applications. A study published in Neuropharmacology in 2022 reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that it may have therapeutic potential for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine are another important aspect to consider for its potential clinical applications. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 3-{(3-methylphenyl)methylsulfanyl}-6-(pyridin-4-yl)pyridazine, with CAS number 893993-78-7, is a promising compound with a diverse range of biological activities. Its potential as an anti-inflammatory, anti-cancer, and neuroprotective agent makes it a valuable target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.